Cas no 2138347-81-4 (3,4-Quinolinediamine, 6-(difluoromethoxy)-)

• Product Name: 3,4-Quinolinediamine, 6-(difluoromethoxy)-
• CAS No: 2138347-81-4
• MF: C₁₀H₉F₂N₃O
• MW: 225.194768667221
• CID: 5269066
• Update Time: 2025-11-07

3,4-Quinolinediamine, 6-(difluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-(difluoromethoxy)-

• Inchi： 1S/C10H9F2N3O/c11-10(12)16-5-1-2-8-6(3-5)9(14)7(13)4-15-8/h1-4,10H,13H2,(H2,14,15)
• InChI Key： YPWTVKVAHSGJTE-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(F)F)=CC=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-(difluoromethoxy)-

Comprehensive Overview of 3,4-Quinolinediamine, 6-(difluoromethoxy)- (CAS No. 2138347-81-4)

3,4-Quinolinediamine, 6-(difluoromethoxy)- (CAS No. 2138347-81-4) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethoxy group at the 6-position, which enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic resistance.

In recent years, the demand for fluorinated compounds like 3,4-Quinolinediamine, 6-(difluoromethoxy)- has surged, driven by their ability to improve drug efficacy and reduce side effects. This compound’s heterocyclic framework is a key focus in medicinal chemistry, as it mimics natural bioactive molecules. Users searching for "quinoline-based therapeutics" or "difluoromethoxy applications" will find this compound highly relevant, especially given its role in addressing challenges like drug-resistant infections and chronic inflammation.

The synthesis of 3,4-Quinolinediamine, 6-(difluoromethoxy)- involves multi-step organic reactions, including halogenation and nucleophilic substitution, to introduce the difluoromethoxy moiety. Its molecular weight (C₁₀H₉F₂N₃O) and logP value suggest favorable pharmacokinetics, a hot topic in AI-driven drug discovery. Searches for "QSAR modeling for quinoline derivatives" or "fluorine in drug design" often highlight such compounds, reflecting their intersection with computational chemistry advancements.

Beyond pharmaceuticals, 3,4-Quinolinediamine, 6-(difluoromethoxy)- is explored in material science for its fluorescence properties, appealing to researchers studying organic LEDs or bioimaging probes. Its electron-withdrawing groups also make it a candidate for catalysis, resonating with queries like "green chemistry catalysts." As sustainability gains traction, this compound’s potential in eco-friendly synthesis methods is a notable discussion point.

Quality control of CAS No. 2138347-81-4 relies on advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring purity for research applications. FAQs like "how to characterize quinoline derivatives" or "stability of fluorinated amines" underscore the technical rigor required in handling this compound. Regulatory compliance, particularly for GMP standards, further elevates its relevance in industrial settings.

In summary, 3,4-Quinolinediamine, 6-(difluoromethoxy)- represents a versatile scaffold bridging drug discovery, materials engineering, and sustainable chemistry. Its alignment with trending search terms like "next-gen heterocycles" and "fluorine medicinal chemistry" ensures its continued prominence in scientific discourse.